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Compound of Interest

Compound Name: C.I. Solvent red 179

Cat. No.: B15553296 Get Quote

A Comparative Guide to the Quality and Purity of
Solvent Red 179
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the quality and purity standards for

Solvent Red 179, a yellowish-red oil-soluble dye, benchmarked against common alternatives,

Solvent Red 135 and Solvent Orange 60. While Solvent Red 179 is not officially listed in the

United States Pharmacopeia (USP) or the British Pharmacopoeia (BP), manufacturers often

reference these standards as a measure of high quality and purity, particularly for applications

in sensitive materials such as medical device plastics and food packaging. This document

outlines key quality parameters, analytical methods for their assessment, and a comparative

analysis of performance characteristics.

Comparative Analysis of Quality and Purity
Specifications
The quality of solvent dyes is determined by a combination of physical properties, purity levels,

and performance characteristics. The following tables summarize the available data for Solvent

Red 179 and two common alternatives.

Table 1: Physical and Chemical Properties
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Property Solvent Red 179 Solvent Red 135 Solvent Orange 60

CAS Number 6829-22-7 20749-68-2 6925-69-5

Molecular Formula C₂₂H₁₂N₂O C₁₈H₆Cl₄N₂O C₁₈H₁₀N₂O

Appearance Yellowish-red powder Red powder
Yellowish-orange

powder

Melting Point 251-256 °C ~318 °C ~230 °C

Purity ≥99% - 99.5% ≥99% Not specified

Solubility

Soluble in organic

solvents, insoluble in

water.

Soluble in organic

solvents, insoluble in

water.

Soluble in organic

solvents, insoluble in

water.

Table 2: Performance Characteristics

Performance Metric Solvent Red 179 Solvent Red 135 Solvent Orange 60

Heat Resistance Up to 350°C (in PC) Up to 340°C (in PC)
Up to 300°C (in PS,

ABS, PC)

Light Fastness (Blue

Wool Scale)
8 7-8 7-8

Primary Applications

Engineering plastics

(PS, HIPS, ABS, PC,

PET, PA)

Plastics (PS, PET, PA,

PC, ABS)

Plastics (PS, HIPS,

ABS, PC, PET,

PMMA)

Potential Impurities

Unreacted starting

materials, synthesis

by-products

Hexachlorobenzene

(HCB), unreacted

starting materials

Unreacted starting

materials, synthesis

by-products

Experimental Protocols
Accurate assessment of solvent dye quality relies on standardized analytical methods. Below

are detailed protocols for key quality control tests.
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Purity Determination by High-Performance Liquid
Chromatography (HPLC)
This method is used to determine the purity of the solvent dye and to identify and quantify any

impurities.

Instrumentation: A standard HPLC system equipped with a UV-Vis detector.

Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

Mobile Phase: A gradient of acetonitrile and water is typically used. For example, a linear

gradient from 60% acetonitrile to 100% acetonitrile over 20 minutes.

Flow Rate: 1.0 mL/min.

Detection: UV detection at the wavelength of maximum absorbance for the specific dye (e.g.,

determined by a UV-Vis scan).

Sample Preparation: Accurately weigh approximately 10 mg of the dye standard or sample

and dissolve in 100 mL of a suitable solvent (e.g., acetonitrile) to create a stock solution.

Further dilute as necessary to fall within the linear range of the detector.

Procedure: Inject a known volume (e.g., 20 µL) of the sample solution into the HPLC system.

The purity is calculated by the area percentage method, where the area of the main peak is

divided by the total area of all peaks.

Identification and Quantification of Volatile Impurities by
Gas Chromatography-Mass Spectrometry (GC-MS)
This method is particularly useful for identifying and quantifying volatile organic impurities, such

as residual solvents or by-products like hexachlorobenzene (HCB) in Solvent Red 135.

Instrumentation: A GC-MS system.

Column: A non-polar capillary column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness).

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).
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Oven Temperature Program: Start at a low temperature (e.g., 50°C), hold for a few minutes,

then ramp up to a high temperature (e.g., 300°C) to elute all components.

Injection: Splitless injection of a sample solution.

Mass Spectrometer: Operated in full scan mode to identify unknown impurities and in

selected ion monitoring (SIM) mode for quantification of known impurities against a standard.

Sample Preparation: Dissolve a known amount of the dye in a suitable solvent and, if

necessary, perform a liquid-liquid extraction to concentrate the volatile impurities.

Light Fastness Testing
This test determines the resistance of the colorant to fading when exposed to light.

Methodology: Based on the principles of ASTM D4303, samples of the dye incorporated into

a plastic matrix are exposed to a standardized light source (e.g., a xenon arc lamp) that

simulates sunlight.

Procedure: The color change of the exposed sample is periodically measured using a

spectrophotometer or colorimeter and compared to an unexposed control sample. The

degree of fading is rated against the Blue Wool Scale, where a rating of 8 indicates the

highest light fastness.

Heat Resistance Testing
This test evaluates the stability of the dye at high temperatures, which is crucial for its use in

plastics processing.

Methodology: The dye is incorporated into a specific polymer (e.g., polystyrene,

polycarbonate) at a defined concentration. The colored plastic is then subjected to

progressively higher temperatures in an injection molding machine or an oven for a set

period (e.g., 5 minutes).

Evaluation: The color of the plastic at each temperature is compared to a sample processed

at a lower, stable temperature. The heat resistance is defined as the maximum temperature

at which no significant color change occurs.
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Visualizing Quality Assessment and Comparison
To better illustrate the workflows and relationships in assessing Solvent Red 179, the following

diagrams are provided.
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Quality Assessment Workflow for Solvent Dyes
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Key Comparison Parameters

Solvent Red 179

Purity (%)
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Comparative Analysis Framework for Solvent Dyes

To cite this document: BenchChem. [Assessing the quality and purity standards (USP, BP)
for Solvent Red 179]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15553296#assessing-the-quality-and-purity-
standards-usp-bp-for-solvent-red-179]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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